POLY((M-PHENYLENEVINYLENE)-CO-(2 5-DIOC
Description
Poly((m-phenylenevinylene)-co-(2,5-dioctyloxy-p-phenylenevinylene)) (PmPV-co-DOO) is a conjugated polymer that has gained significant attention in the scientific community due to its unique optical and electronic properties. It is a semiconducting material that has the potential to be used in various applications, including organic photovoltaics, light-emitting diodes, and field-effect transistors.
Scientific Research Applications
Noncovalent Functionalization of Carbon Nanotubes : Poly{(5-alkoxy-m-phenylenevinylene)-co-[(2,5-dioctyloxy-p-phenylene)vinylene]} derivatives, a variant of POLY((M-PHENYLENEVINYLENE)-CO-(2 5-DIOC), have been utilized to solubilize single-walled carbon nanotube (SWNT) bundles in organic solvents. This facilitates the interaction between nanotubes and polymers, showing potential in nanotechnology applications (Star et al., 2003).
Nanocomposite Studies with C60 : Research involving poly(m-phenylenevinylene-co-2,5-dioctoxy-p-phenylenevinylene) (PmPV)/C60 composites has demonstrated enhanced charge transfer and excitonic transitions, indicating potential in the development of advanced materials with improved electronic properties (Wondmagegn & Curran, 2006).
Electroabsorption Spectroscopy : Studies have been conducted on PmPV-co-DOctOPV to understand its electronic structure and the effects of trans and cis vinylene bonds. This research is significant for developing materials with specific electronic properties, useful in optoelectronics (Mellor et al., 1997).
Synthesis and Electrical Properties : Asymmetrically disubstituted poly(2-methoxy-5-methyl-1,4-phenylenevinylene) and its copolymers have been synthesized, with studies showing that the electrical conductivity of these materials increases with the content of the MMPV unit. This research is pertinent in the field of conductive polymers (Lee et al., 1995).
Synthesis Variations and Chemical Properties : Different synthetic routes and the subsequent variation in chemical properties of poly(m-phenylenevinylene-co-2,5-dioctyloxy-p-phenylenevinylene) have been investigated. The findings are crucial for understanding how synthesis conditions impact the material properties, especially for applications in nanotube dispersion (Drury et al., 2003).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound POLY((M-PHENYLENEVINYLENE)-CO-(2 5-DIOC) involves the polymerization of monomers of m-phenylenevinylene and 2,5-dibromo-1,4-dioxane using a palladium-catalyzed Suzuki coupling reaction. This reaction results in the formation of a copolymer with alternating units of m-phenylenevinylene and 2,5-dioxacyclopentene-1,4-diyl.", "Starting Materials": [ "m-phenylenevinylene", "2,5-dibromo-1,4-dioxane", "palladium catalyst", "base (e.g. potassium carbonate)", "solvent (e.g. tetrahydrofuran)" ], "Reaction": [ "1. Dissolve m-phenylenevinylene and 2,5-dibromo-1,4-dioxane in a dry, inert solvent (e.g. tetrahydrofuran).", "2. Add a base (e.g. potassium carbonate) to the solution to deprotonate the m-phenylenevinylene and form the corresponding nucleophile.", "3. Add a palladium catalyst to the solution.", "4. Heat the solution to a temperature between 80-100°C under an inert atmosphere (e.g. nitrogen).", "5. Stir the reaction mixture for several hours until the polymerization is complete.", "6. Quench the reaction by adding an acid (e.g. hydrochloric acid) to the solution.", "7. Isolate the copolymer by precipitation in a non-solvent (e.g. methanol) or by dialysis." ] } | |
CAS RN |
184431-56-9 |
Product Name |
POLY((M-PHENYLENEVINYLENE)-CO-(2 5-DIOC |
Molecular Formula |
C41H74N10O11S |
Molecular Weight |
0 |
Origin of Product |
United States |
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